Cas no 235-27-8 (1,2,3,4tetrazolo1,5-aquinoxaline)
1,2,3,4tetrazolo1,5-aquinoxaline Chemical and Physical Properties
Names and Identifiers
-
- Tetrazolo[1,5-a]quinoxaline
- 1,2,3,4tetrazolo1,5-aquinoxaline
-
- MDL: MFCD18449124
- Inchi: 1S/C8H5N5/c1-2-4-7-6(3-1)9-5-8-10-11-12-13(7)8/h1-5H
- InChI Key: LGMVEBQKPYIMMI-UHFFFAOYSA-N
- SMILES: N12N=NN=C1C=NC1=C2C=CC=C1
Computed Properties
- Exact Mass: 171.05465
Experimental Properties
- Density: 1.62±0.1 g/cm3(Predicted)
- Melting Point: 197-198 °C
- PSA: 55.97
- pka: 0.10±0.30(Predicted)
1,2,3,4tetrazolo1,5-aquinoxaline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-8089057-1g |
[1,2,3,4]tetrazolo[1,5-a]quinoxaline |
235-27-8 | 1g |
$828.0 | 2023-09-02 | ||
| Enamine | EN300-8089057-5g |
[1,2,3,4]tetrazolo[1,5-a]quinoxaline |
235-27-8 | 5g |
$2401.0 | 2023-09-02 | ||
| Enamine | EN300-8089057-10g |
[1,2,3,4]tetrazolo[1,5-a]quinoxaline |
235-27-8 | 10g |
$3561.0 | 2023-09-02 | ||
| Enamine | EN300-8089057-0.05g |
[1,2,3,4]tetrazolo[1,5-a]quinoxaline |
235-27-8 | 95.0% | 0.05g |
$695.0 | 2025-03-21 | |
| Enamine | EN300-8089057-0.1g |
[1,2,3,4]tetrazolo[1,5-a]quinoxaline |
235-27-8 | 95.0% | 0.1g |
$729.0 | 2025-03-21 | |
| Enamine | EN300-8089057-0.25g |
[1,2,3,4]tetrazolo[1,5-a]quinoxaline |
235-27-8 | 95.0% | 0.25g |
$762.0 | 2025-03-21 | |
| Enamine | EN300-8089057-0.5g |
[1,2,3,4]tetrazolo[1,5-a]quinoxaline |
235-27-8 | 95.0% | 0.5g |
$795.0 | 2025-03-21 | |
| Enamine | EN300-8089057-1.0g |
[1,2,3,4]tetrazolo[1,5-a]quinoxaline |
235-27-8 | 95.0% | 1.0g |
$828.0 | 2025-03-21 | |
| Enamine | EN300-8089057-2.5g |
[1,2,3,4]tetrazolo[1,5-a]quinoxaline |
235-27-8 | 95.0% | 2.5g |
$1623.0 | 2025-03-21 | |
| Enamine | EN300-8089057-5.0g |
[1,2,3,4]tetrazolo[1,5-a]quinoxaline |
235-27-8 | 95.0% | 5.0g |
$2401.0 | 2025-03-21 |
1,2,3,4tetrazolo1,5-aquinoxaline Related Literature
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
Additional information on 1,2,3,4tetrazolo1,5-aquinoxaline
Exploring the Properties and Applications of 1,2,3,4-Tetrazolo[1,5-a]quinoxaline (CAS No. 235-27-8)
1,2,3,4-Tetrazolo[1,5-a]quinoxaline (CAS No. 235-27-8) is a heterocyclic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields. This compound, often referred to as tetrazoloquinoxaline, belongs to the class of nitrogen-rich heterocycles, which are known for their diverse biological activities and material science applications. Researchers and industry professionals are increasingly interested in this compound for its potential in pharmaceutical development, agrochemical research, and advanced materials.
The molecular structure of 1,2,3,4-Tetrazolo[1,5-a]quinoxaline combines a quinoxaline backbone with a tetrazole ring, resulting in a high nitrogen content. This feature makes it a promising candidate for energetic materials and coordination chemistry. Recent studies have explored its role as a ligand in metal-organic frameworks (MOFs), where its ability to form stable complexes with transition metals has opened new avenues for catalytic and sensing applications. Additionally, the compound's electron-deficient nature makes it suitable for use in organic electronics, such as OLEDs and photovoltaic devices.
In the pharmaceutical sector, tetrazoloquinoxaline derivatives have shown potential as antimicrobial agents and anticancer compounds. The tetrazole ring, a common pharmacophore, contributes to the compound's ability to interact with biological targets. Recent publications highlight its inhibitory effects on specific enzymes involved in inflammatory pathways, making it a subject of interest for drug discovery programs. Moreover, its low toxicity profile in preliminary studies suggests it could be a safer alternative to existing therapeutics.
From an environmental perspective, 1,2,3,4-Tetrazolo[1,5-a]quinoxaline has been investigated for its role in sustainable agriculture. Its derivatives have demonstrated efficacy as plant growth regulators and pest control agents, aligning with the global push for eco-friendly agrochemicals. The compound's biodegradability and minimal environmental persistence make it an attractive option for modern farming practices.
The synthesis of CAS No. 235-27-8 typically involves cyclization reactions of quinoxaline precursors with azide sources. Recent advancements in green chemistry have led to more efficient and environmentally benign synthetic routes, reducing the use of hazardous reagents. These innovations are critical for scaling up production while adhering to regulatory standards and sustainability goals.
In material science, the compound's thermal stability and photophysical properties have been exploited for developing high-performance polymers and luminescent materials. Its incorporation into polymeric matrices enhances mechanical strength and flame retardancy, addressing demands in aerospace and automotive industries. Furthermore, its fluorescence emission has potential applications in bioimaging and sensor technologies.
As interest in nitrogen-containing heterocycles grows, 1,2,3,4-Tetrazolo[1,5-a]quinoxaline continues to be a focal point for interdisciplinary research. Its versatility across pharma, agro, and materials science underscores its importance in addressing contemporary challenges. Future studies may explore its nanotechnology applications or further optimize its synthetic accessibility for industrial adoption.
235-27-8 (1,2,3,4tetrazolo1,5-aquinoxaline) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)